Cas no 588685-90-9 (4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 588685-90-9
• MF: C₈H₉N₃S₂
• MW: 211.307158231735
• MDL: MFCD03423415
• CID: 867672
• Update Time: 2026-04-29

4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-(5-methylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-Methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-methyl-5-(5-methylthiophen-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AC1MVLAQ
• ALBB-003160
• BBL016799
• CTK6C5880
• MolPort-001-574-194
• STK434846
• 4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03423415
• Inchi： InChI=1S/C8H9N3S2/c1-5-3-6(4-13-5)7-9-10-8(12)11(7)2/h3-4H,1-2H3,(H,10,12)
• InChI Key： VNHTUWVJDPAIDD-UHFFFAOYSA-N
• SMILES： CC1=CC(=CS1)C2=NN=C(N2C)S

Computed Properties

• Exact Mass: 211.02397
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 27.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 588685-90-9)

4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 588685-90-9, belongs to the triazole class of molecules, which are well-known for their broad spectrum of biological activities. The presence of a thiol group and a thiophene ring in its structure contributes to its reactivity and potential applications in drug design and development.

The molecular structure of 4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol consists of a central triazole ring substituted with a methyl group at the 4-position and a thiophene ring at the 5-position. The thiophene ring is further substituted with another methyl group at the 3-position. This specific arrangement of functional groups makes the compound a promising candidate for further investigation in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential as a scaffold for the development of new therapeutic agents. The triazole moiety is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. Additionally, the thiol group can participate in various biochemical reactions, including redox processes, which are crucial for many biological pathways. The combination of these features suggests that 4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol could have multiple applications in drug discovery.

Recent research has highlighted the importance of heterocyclic compounds in the development of novel pharmaceuticals. Studies have shown that triazole derivatives can interact with biological targets in ways that conventional small molecules may not. For instance, 4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol has been investigated for its potential to inhibit certain enzymes involved in cancer progression. The thiophene ring further enhances its pharmacological profile by contributing to its solubility and bioavailability.

In addition to its potential as an anticancer agent, this compound has also been explored for its antimicrobial properties. The thiol group in 4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol can interact with bacterial cell membranes, disrupting their integrity and leading to cell death. This mechanism of action makes it a promising candidate for the development of new antibiotics to combat drug-resistant bacteria.

The synthesis of 4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol involves several key steps that highlight the ingenuity of modern organic chemistry. The process typically begins with the condensation of appropriate precursors to form the triazole ring. Subsequent functionalization steps introduce the methyl and thiophene groups at strategic positions within the molecule. These synthetic routes are optimized for high yield and purity, ensuring that the final product is suitable for further biological testing.

Once synthesized, 4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol undergoes rigorous testing to evaluate its pharmacological properties. This includes in vitro assays to assess its activity against various biological targets, as well as in vivo studies to determine its efficacy and safety profile. These studies are crucial for understanding how the compound interacts with living systems and whether it can be developed into a viable therapeutic agent.

The latest research trends in pharmaceutical chemistry emphasize the importance of structure-based drug design. By understanding the three-dimensional structure of 4-methyl-5-(5-methylthien-3-y l)-4H -1 ,2 ,4 -triazole -3 -thiol, scientists can predict how it will interact with biological targets at the molecular level. This approach has led to the development of more effective drugs with fewer side effects.

Another area of interest is the use of computational methods to predict the properties of new compounds before they are synthesized. These methods can save time and resources by identifying promising candidates early in the drug discovery process. For example, virtual screening techniques have been used to identify potential analogs of 4-methyl -5-( 5 -m ethylthien e -3 -y l) - 4 H -1 ,2 , 4 -tria z ole - 3 -thi ol that may have enhanced activity or selectivity.

The future prospects for 4 -m ethyl - 5 -( 5 -m ethylth i ene - 3 y l) - 4 H -1 ,2 , 4 -tria z ole - 3 th i ol are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties. As our understanding of biology and chemistry continues to advance, compounds like this one will play an increasingly important role in the development of new medicines.